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Compound of Interest

Compound Name: 3-Chloro-2-cyanopyridine

Cat. No.: B015407

An In-depth Technical Guide to 3-Chloro-2-cyanopyridine: Properties, Synthesis, and
Applications

Introduction

3-Chloro-2-cyanopyridine is a highly functionalized heterocyclic compound that has emerged
as a cornerstone in modern synthetic chemistry. Characterized by a pyridine ring substituted
with both a chloro and a cyano group, this molecule offers a unique combination of reactivity
and stability. Its strategic importance lies in its role as a versatile building block, primarily in the
pharmaceutical and agrochemical industries.[1][2] The presence of two distinct reactive sites—
the electrophilic carbon bearing the chlorine atom and the multifaceted cyano group—allows for
a wide array of chemical transformations. This guide provides an in-depth analysis of the
chemical properties, structure, synthesis, and key applications of 3-Chloro-2-cyanopyridine,
offering field-proven insights for researchers, scientists, and drug development professionals.

Chemical Structure and Identification

The structural arrangement of 3-Chloro-2-cyanopyridine is fundamental to its chemical
behavior. The electron-withdrawing nature of both the nitrile group and the chlorine atom,
coupled with the inherent electron deficiency of the pyridine ring, dictates its reactivity profile.

Caption: Chemical structure of 3-Chloro-2-cyanopyridine.

Compound Identification
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For unambiguous identification and sourcing, a standardized set of identifiers is crucial.

Identifier Value Source

IUPAC Name 3-chloropyridine-2-carbonitrile [3]

3-Chloro-2-pyridinecarbonitrile,
Synonyms o [1]
3-Chloropicolinonitrile

CAS Number 38180-46-0 [1]I3]
Molecular Formula CeH3CIN2 [1][3]
Molecular Weight 138.55 g/mol [11[3]
PubChem CID 818258 [1][3]

YDPLFBIGFQFIDB-
InChl Key [3]
UHFFFAOYSA-N

Physicochemical and Spectroscopic Properties

Understanding the physical and spectral properties of 3-Chloro-2-cyanopyridine is essential
for its handling, storage, and characterization.

Physical Properties

The compound is typically a white to light yellow crystalline powder under standard conditions.
[1][4] Its physical characteristics are summarized below.

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/818258
https://www.chemimpex.com/products/44773
https://www.chemimpex.com/products/44773
https://pubchem.ncbi.nlm.nih.gov/compound/818258
https://www.chemimpex.com/products/44773
https://pubchem.ncbi.nlm.nih.gov/compound/818258
https://www.chemimpex.com/products/44773
https://pubchem.ncbi.nlm.nih.gov/compound/818258
https://www.chemimpex.com/products/44773
https://pubchem.ncbi.nlm.nih.gov/compound/818258
https://pubchem.ncbi.nlm.nih.gov/compound/818258
https://www.benchchem.com/product/b015407?utm_src=pdf-body
https://www.chemimpex.com/products/44773
https://www.pipzine-chem.com/products/pyridine/3-chloro-2-cyanopyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

White to light yellow

Appearance [1][4]
powder/crystal

Melting Point 81-85°C [1]

Boiling Point 100 °C at 3 mmHg [1]

Good solubility in organic
B solvents like ethanol and
Solubility _ _ [4]
acetone; slightly soluble in

water.

Store at 2 - 8 °C in an inert
Storage [1]
atmosphere.

Spectroscopic Data

Spectroscopic analysis provides definitive structural confirmation.

e Nuclear Magnetic Resonance (NMR): 13C NMR data reveals characteristic peaks at 6 =
114.5, 127.5, 133.1, 135.9, 137.6, and 148.7 ppm, which correspond to the six carbon atoms
in the molecule.[5]

« Infrared (IR) Spectroscopy: The presence of the nitrile group (C=N) is confirmed by a strong
absorption band in the IR spectrum.[3]

o Mass Spectrometry (MS): Mass spectral data can be used to confirm the molecular weight
and fragmentation pattern.

Chemical Properties and Reactivity

The synthetic utility of 3-Chloro-2-cyanopyridine stems from the distinct reactivity of its chloro
and cyano functional groups.[4]

Reactivity of the Chloro Group

The chlorine atom at the 3-position of the pyridine ring is susceptible to nucleophilic aromatic
substitution (SnAr). The electron-deficient nature of the pyridine ring facilitates attack by
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nucleophiles. This reactivity is the cornerstone of its use as a synthetic intermediate.

o Causality: This reaction pathway allows for the introduction of a wide range of functional
groups. For instance, reaction with alkoxides (e.g., sodium methoxide) will replace the
chlorine with an alkoxy group, forming ether derivatives.[4] This is a key step in building more

complex molecular scaffolds.

Reactivity of the Cyano Group

The cyano group is a versatile functional handle that can undergo several important

transformations:

e Hydrolysis: Under acidic or basic conditions, the nitrile can be hydrolyzed to a carboxylic
acid, yielding 3-chloropicolinic acid. This reaction is a fundamental method for preparing
pyridine carboxylic acids.[4]

e Reduction: The nitrile can be reduced to an aminomethyl group (-CH2NH2) using specific
reducing agents.[4] This transformation provides a route to 3-chloro-2-(aminomethyl)pyridine,
a valuable intermediate for introducing a flexible linker in drug molecules.

Reactivity of 3-Chloro-2-cyanopyridine

@-Chloro-Z-cyanopyridinej

+ Nucleophile (e.g., RO")

Nucleophilic Substitution

(at Chloro Group) Nitrile Group Reactions

Hydrolysis Reduction

Bl Dafiaties N (BB vEe 3-Ch|oropicc_>linic_Acid 3-ChIoro-2-(_aminome_thyl)pyridine
(Carboxylic Acid) (Primary Amine)

(& J/

Click to download full resolution via product page

Caption: Key reaction pathways for 3-Chloro-2-cyanopyridine.
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Synthesis of 3-Chloro-2-cyanopyridine

Several methods exist for the synthesis of 3-Chloro-2-cyanopyridine, each with distinct
advantages depending on the available starting materials and desired scale.

Synthetic Routes

» Direct Halogenation of 2-Cyanopyridine: This is a common laboratory-scale method. 2-
Cyanopyridine is treated with a halogenating agent.[4]

o Experimental Choice: Using N-chlorosuccinimide (NCS) provides milder reaction
conditions and is often easier to handle than chlorine gas, leading to better selectivity and
fewer side reactions.[4] Chlorine gas requires careful temperature control, typically at low
temperatures, to achieve good results.[4]

o From 3-Cyanopyridine N-oxide: Another prevalent route involves the chlorination of 3-
cyanopyridine N-oxide using reagents like phosphorus oxychloride (POCIs) or
bis(trichloromethyl)carbonate.[6][7]

o Trustworthiness: This method is well-established and offers high yields. Using
bis(trichloromethyl)carbonate is considered a safer and more environmentally friendly
option as it avoids the generation of highly polluting waste like phosphorus-containing

wastewater.[6]

4 General Synthesis Workflow )

Chlorinating Agent
(e.g., NCS, POCIs)

Pyridine Derivative
(e.g., 2-Cyanopyridine or
3-Cyanopyridine N-oxide)

Purification
(e.g., Chromatography,
Recrystallization)

Chlorination Reaction 3-Chloro-2-cyanopyridine
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Caption: A generalized workflow for the synthesis of 3-Chloro-2-cyanopyridine.
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Example Experimental Protocol: Synthesis from 3-
Cyanopyridine N-oxide

This protocol is a self-validating system where reaction progress can be monitored by

techniques like TLC, and product identity is confirmed by spectroscopic analysis.

Objective: To synthesize 2-chloro-3-cyanopyridine from 3-cyanopyridine N-oxide.[7]

Materials:

3-cyanopyridine N-oxide

Phosphorus oxychloride (POCIs)

Organic base (e.g., triethylamine)
Anhydrous solvent (e.g., dichloromethane)
Ice bath

Standard laboratory glassware

Procedure:

Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer,
dropping funnel, and nitrogen inlet, dissolve 3-cyanopyridine N-oxide in phosphorus
oxychloride.

Cooling: Cool the reaction mixture to 0-5 °C using an ice bath. This is critical to control the
exothermic nature of the reaction and prevent side product formation.

Base Addition: Slowly add an organic base (e.g., triethylamine) dropwise to the reaction
mixture while maintaining the temperature between 0-5 °C. The base neutralizes the HCI
generated during the reaction.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and
then heat as required to drive the reaction to completion. Monitor the reaction progress using
Thin Layer Chromatography (TLC).
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o Workup: Once the reaction is complete, carefully quench the excess POCIs by slowly pouring
the reaction mixture onto crushed ice.

o Extraction: Extract the aqueous mixture with an organic solvent (e.g., dichloromethane).

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be further
purified by column chromatography or recrystallization to yield pure 2-chloro-3-
cyanopyridine.

Applications in Research and Drug Development

3-Chloro-2-cyanopyridine is a pivotal raw material in the synthesis of numerous high-value
molecules.[4]

e Pharmaceuticals: It is a key intermediate in the synthesis of a variety of drugs.[1] For
example, it is used in the preparation of the antidepressant mirtazapine.[8] Its derivatives are
also explored for their anti-inflammatory, antimicrobial, and anti-cancer properties.[1][9][10]
Recent studies have investigated novel 3-cyanopyridine derivatives as inhibitors of Pim-1
kinase and survivin, which are promising targets in cancer therapy.[9][10][11]

e Agrochemicals: The compound serves as a building block for modern herbicides and
fungicides, contributing to crop protection and enhanced agricultural yields.[1][12]

o Material Science: It is also used in the development of specialized polymers and functional
materials that possess unique optical or electrical properties.[1][4]
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Caption: Role of 3-Chloro-2-cyanopyridine as a key synthetic precursor.

Safety and Handling

Due to its potential toxicity, proper handling of 3-Chloro-2-cyanopyridine is imperative.

Hazard Identification

The compound is classified as hazardous under the Globally Harmonized System (GHS).

GHS Pictogram Signal Word Hazard Statements  Source
H301: Toxic if
Danger [3]
swallowed.
H311: Toxic in contact 3]
with skin.
H331: Toxic if inhaled.  [3]
] H315: Causes skin
Warning [3]

irritation.

H319: Causes serious

eye irritation.

[3]
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Safe Handling and Storage

e Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[13][14] Ensure eyewash stations and safety showers are readily accessible.[14]
[15]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
chemical safety goggles.[13][14]

» Handling: Avoid contact with skin, eyes, and clothing.[13] Do not breathe dust or vapors.[14]
Wash hands thoroughly after handling.[13]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible substances.[13] Store locked up.[13][14]

First-Aid Measures

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[14]

 If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and
water. Seek immediate medical attention.[14]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.[14]

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor
immediately.[13][14]

Conclusion

3-Chloro-2-cyanopyridine is a compound of significant industrial and academic interest. Its
unique molecular architecture, featuring two versatile reactive sites, makes it an invaluable
intermediate for constructing complex molecules. A thorough understanding of its chemical
properties, reactivity, and safe handling protocols is essential for harnessing its full potential in
the fields of drug discovery, agrochemical development, and materials science. The synthetic
pathways and applications detailed in this guide underscore its established role and highlight
its potential for future innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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